2-{[(E)-(2-hydroxyphenyl)methylidene]amino}-4,5-diphenyl-3-furonitrile

Specification

• Molecular Formula: C24H16N2O2
• Molecular Weight: 364.4 g/mol
• IUPAC Name: 2-[(E)-(2-hydroxyphenyl)methylideneamino]-4,5-diphenylfuran-3-carbonitrile
• Standard InChI: InChI=1S/C24H16N2O2/c25-15-20-22(17-9-3-1-4-10-17)23(18-11-5-2-6-12-18)28-24(20)26-16-19-13-7-8-14-21(19)27/h1-14,16,27H/b26-16+
• Standard InChI Key: GAHOUYSUNLWMCG-WGOQTCKBSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C2=C(OC(=C2C#N)/N=C/C3=CC=CC=C3O)C4=CC=CC=C4
• Canonical SMILES: C1=CC=C(C=C1)C2=C(OC(=C2C#N)N=CC3=CC=CC=C3O)C4=CC=CC=C4

Introduction

2-{[(E)-(2-hydroxyphenyl)methylidene]amino}-4,5-diphenyl-3-furonitrile is a complex organic compound belonging to the class of furan derivatives. It is characterized by its unique structural features, including an amino group and a nitrile group, which contribute to its chemical reactivity and biological activity. The compound is cataloged under the Chemical Abstracts Service (CAS) number 5503-73-1, with a molecular formula and a molecular weight of approximately 260.29 g/mol.

Synthesis of 2-{[(E)-(2-hydroxyphenyl)methylidene]amino}-4,5-diphenyl-3-furonitrile

The synthesis of this compound typically involves multi-step organic reactions. A common method includes the use of specific reagents and conditions such as temperature, solvent choice, and reaction time to achieve high purity and yield percentages, often up to 95%. The detailed synthesis process may vary based on the specific conditions and reagents used.

Biological Activity and Mechanism of Action

The compound's mechanism of action primarily involves interactions at the molecular level with biological targets. It may act as an inhibitor or modulator of specific enzymes or receptors due to its structural features. Quantitative data supporting these interactions often come from structure-activity relationship studies that explore how variations in structure affect biological potency.

Safety and Handling

Safety data indicate that 2-{[(E)-(2-hydroxyphenyl)methylidene]amino}-4,5-diphenyl-3-furonitrile has warnings associated with toxicity, highlighting the need for appropriate handling precautions. The compound is classified under toxicity warnings H302-H312-H332.

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